2-Hydroxy-3-nitrobenzonitrile
Cat. No. B1281848
M. Wt: 164.12 g/mol
InChI Key: ZUOCMGGILLTISV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:1](#[N:2])[c:3]1[c:4]([OH:9])[cH:5][cH:6][cH:7][cH:8]1.[CH2:24]([Cl:25])[Cl:26].[N:20]([O-:21])=[O:22].[Na+:10].[Na+:23].[O-:11][N+:12]([O-:13])=[O:14].[S:15](=[O:16])(=[O:17])([OH:18])[OH:19]>>[C:1](#[N:2])[c:3]1[c:4]([OH:9])[c:5]([N+:12](=[O:11])[O-:13])[cH:6][cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccccc1O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=N[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N#Cc1cccc([N+](=O)[O-])c1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
